
Solubility characteristics of Butyl aminoacetate
hydrochloride in different solvents.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Butyl aminoacetate hydrochloride

Cat. No.: B086200 Get Quote

Technical Guide: Solubility Characteristics of
Butyl Aminoacetate Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of Butyl
aminoacetate hydrochloride, a compound of interest in pharmaceutical development and

organic synthesis. This document compiles available data on its solubility in various solvents,

outlines a detailed experimental protocol for solubility determination, and presents a

visualization of its primary metabolic pathway.

Introduction
Butyl aminoacetate hydrochloride, also known as glycine tert-butyl ester hydrochloride, is a

derivative of the amino acid glycine.[1] Its chemical structure, featuring a hydrophilic amino

group hydrochloride and a more hydrophobic tert-butyl ester, results in a varied solubility profile

that is critical for its application in drug formulation, synthesis, and biological studies.

Understanding its behavior in different solvent systems is paramount for optimizing reaction

conditions, developing effective delivery systems, and predicting its pharmacokinetic

properties.

Physicochemical Properties
Molecular Formula: C₆H₁₄ClNO₂
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Molecular Weight: 167.63 g/mol

Appearance: White to off-white crystalline solid or powder.[2]

Melting Point: 141-143 °C[3][4]

Solubility Profile
Butyl aminoacetate hydrochloride exhibits a solubility profile characteristic of a polar, ionic

compound. It is generally soluble in polar solvents and has limited solubility in non-polar

organic solvents.

Table 1: Solubility of Butyl Aminoacetate Hydrochloride in Various Solvents
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Solvent Class Solvent
Quantitative
Solubility

Qualitative
Solubility

Aqueous Water

0.1 g/mL (clear,

colorless solution)[4]

[5]

Very Soluble

Alcohols Methanol - Soluble[4]

Ethanol - Soluble

Propanol - Likely Soluble

Amides
Dimethylformamide

(DMF)
- Likely Soluble

Sulfoxides
Dimethyl sulfoxide

(DMSO)
- Likely Soluble

Ketones Acetone -
Sparingly to Slightly

Soluble

Esters Ethyl Acetate -
Sparingly to Slightly

Soluble

Ethers Diethyl Ether - Poorly Soluble

Hydrocarbons Hexane - Poorly Soluble

Toluene - Poorly Soluble

Note: Qualitative solubility is inferred from general statements in the literature. Quantitative

data for many organic solvents is not readily available and should be determined

experimentally.

Experimental Protocol: Determination of Solubility
by Gravimetric Method
This protocol outlines a standard procedure for the quantitative determination of the solubility of

Butyl aminoacetate hydrochloride in a given solvent at a specific temperature.
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4.1. Principle

The gravimetric method involves preparing a saturated solution of the solute in the solvent of

interest at a controlled temperature. A known volume of the saturated solution is then

evaporated to dryness, and the mass of the remaining solute is determined.

4.2. Materials and Equipment

Butyl aminoacetate hydrochloride

Solvent of interest

Analytical balance (accurate to ±0.1 mg)

Thermostatic water bath or incubator

Vials or flasks with airtight seals

Magnetic stirrer and stir bars

Volumetric flasks and pipettes

Drying oven

Desiccator

4.3. Procedure

Sample Preparation: Add an excess amount of Butyl aminoacetate hydrochloride to a

series of vials containing a known volume of the solvent. The presence of undissolved solid

is essential to ensure saturation.

Equilibration: Seal the vials and place them in a thermostatic water bath set to the desired

temperature. Stir the suspensions vigorously for a predetermined period (e.g., 24-48 hours)

to ensure equilibrium is reached.

Phase Separation: After equilibration, stop the stirring and allow the undissolved solid to

settle. To ensure a clear supernatant, centrifugation of the samples may be performed.
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Sample Withdrawal: Carefully withdraw a precise volume of the clear supernatant using a

pre-heated or pre-cooled pipette to match the equilibration temperature, avoiding any

transfer of solid particles.

Gravimetric Analysis:

Transfer the accurately measured volume of the saturated solution to a pre-weighed,

clean, and dry evaporating dish.

Evaporate the solvent in a drying oven at a temperature below the decomposition point of

Butyl aminoacetate hydrochloride.

Once the solvent is fully evaporated, cool the dish in a desiccator to room temperature.

Weigh the evaporating dish containing the dried solute.

Repeat the drying and weighing steps until a constant mass is achieved.

Calculation:

Calculate the mass of the dissolved solute by subtracting the initial mass of the empty

evaporating dish from the final constant mass.

The solubility can then be expressed in various units, such as g/100 mL or mol/L.

4.4. Safety Precautions

Handle all chemicals with appropriate personal protective equipment (PPE), including safety

glasses, gloves, and a lab coat.

Work in a well-ventilated area, especially when using volatile organic solvents.

Consult the Safety Data Sheet (SDS) for Butyl aminoacetate hydrochloride and the

chosen solvents before starting the experiment.

Biological Relevance and Metabolic Pathway
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As an ester, Butyl aminoacetate hydrochloride is susceptible to enzymatic hydrolysis in

biological systems. Carboxylesterases, a class of enzymes prevalent in the liver and other

tissues, are primarily responsible for the metabolism of many ester-containing drugs.[6][7][8][9]

[10] The hydrolysis of Butyl aminoacetate hydrochloride is expected to yield glycine and tert-

butanol as the primary metabolites. This metabolic conversion is a critical factor in its

pharmacokinetic profile and potential therapeutic applications.

Metabolic Conversion

Enzymatic Catalyst

Butyl aminoacetate
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Click to download full resolution via product page

Caption: Enzymatic hydrolysis of Butyl aminoacetate hydrochloride.

Conclusion
This technical guide has summarized the known solubility characteristics of Butyl
aminoacetate hydrochloride, provided a detailed protocol for its experimental determination,

and illustrated its primary metabolic pathway. The information presented herein is intended to

support researchers and professionals in the fields of chemistry and drug development in their

work with this compound. Further experimental investigation is required to establish a

comprehensive quantitative solubility database across a wider range of solvents and

temperatures.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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